Cas no 184766-59-4 (1,2-Benzisoxazole, 6-chloro-5-methoxy-)

• Product Name: 1,2-Benzisoxazole, 6-chloro-5-methoxy-
• CAS No: 184766-59-4
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 3825399
• PubChem ID: 10631325
• Update Time: 2025-04-22

1,2-Benzisoxazole, 6-chloro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole, 6-chloro-5-methoxy-
• 6-chloro-5-methoxybenzisoxazole
• 184766-59-4
• 6-Chloro-5-methoxybenzo[d]isoxazole

• Inchi： 1S/C8H6ClNO2/c1-11-8-2-5-4-10-12-7(5)3-6(8)9/h2-4H,1H3
• InChI Key： RZJRXCSLZSZNCH-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(OC)C(Cl)=C2)C=N1

Computed Properties

• Exact Mass: 183.0087061Da
• Monoisotopic Mass: 183.0087061Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.3Ų